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Abstract

Anthraflavic acid, a naturally occurring dihydroxyanthraquinone, has garnered significant
scientific interest due to its diverse biological activities. This technical guide provides a
comprehensive overview of the discovery and history of Anthraflavic acid research, detailing
its physicochemical properties, synthesis, and isolation. A core focus is placed on its
multifaceted pharmacological effects, including its roles as an enzyme inhibitor, an anticancer
agent, and an antimutagenic compound. This document summarizes key quantitative data in
structured tables, provides detailed experimental protocols for crucial assays, and visualizes
the compound's known signaling pathways and experimental workflows using Graphviz
diagrams to facilitate a deeper understanding for researchers and professionals in drug
development.

Introduction

Anthraflavic acid, chemically known as 2,6-dihydroxyanthracene-9,10-dione, is a member of
the anthraquinone family of organic compounds. First identified as a plant metabolite, it is
found in various natural sources, including the roots of Rheum rhaponticum (rhubarb) and the
seeds of Cassia obtusifolia.[1] Its structure, characterized by a tricyclic aromatic system with
two hydroxyl groups, underpins its diverse chemical and biological properties.
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Historically, research on Anthraflavic acid has evolved from its initial isolation and structural
elucidation to in-depth investigations into its pharmacological potential. Early studies focused
on its properties as a dye and its presence in traditional medicinal plants.[2] More recent
research has unveiled its capacity to interact with various biological targets, leading to a range
of effects from enzyme inhibition to the modulation of cellular signaling pathways. This guide
aims to consolidate the existing knowledge on Anthraflavic acid, providing a technical
resource for scientists exploring its therapeutic applications.

Physicochemical Properties

Anthraflavic acid is a yellow to brown crystalline powder with the molecular formula C14HsOa4
and a molecular weight of 240.21 g/mol .[1] It is sparingly soluble in water but soluble in
organic solvents such as dimethyl sulfoxide (DMSO).[3]

Property Value Reference
Molecular Formula C14Hs0a [1]
Molecular Weight 240.21 g/mol [1]
CAS Number 84-60-6 [4]

Yellow to brown crystalline
Appearance
powder

Melting Point >320 °C

- Soluble in DMSO, sparingly
Solubility ) [3]
soluble in water

APAJFZPFBHMFQR-
InChl Key
UHFFFAOYSA-N
0=C1C2=CC=C(0)C=C2C(=0
SMILES

)C3=C1C=C(0)C=C3

Discovery and History of Research

The discovery of Anthraflavic acid is rooted in the study of natural pigments. As a
dihydroxyanthraquinone, it belongs to a class of compounds historically used as dyes. It has
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been identified in plants such as Senna obtusifolia and Rubia tinctorum.[1]

While a detailed timeline of its research is not extensively documented in a single source, a
chronological overview can be constructed from various publications:

» Early 20th Century: Initial isolation and characterization of anthraquinones from plant
sources.

e Mid-20th Century: Elucidation of the chemical structure of Anthraflavic acid and other
related anthraquinones.

o Late 20th Century (1980s): Seminal studies emerge on the biological activities of
Anthraflavic acid. Research by Ayrton et al. in 1988 highlighted its potent inhibition of the
food mutagen 1Q and its interaction with cytochrome P-450 proteins.[5]

o Late 20th Century to Present: A growing body of research focuses on its potential as an
anticancer agent, its antimutagenic properties, and its inhibitory effects on various enzymes.
Studies have demonstrated its cytotoxicity against several cancer cell lines and its ability to
inhibit a-amylase. Recent investigations also explore its applications in materials science,
such as in redox flow batteries.[5]

Synthesis and Isolation
Chemical Synthesis

The synthesis of 2,6-dihydroxyanthraguinone can be achieved through several methods. One
common approach involves the sulfonation of anthraquinone followed by alkali fusion. A
patented method describes a process for preparing dihydroxyanthraquinones by treating alkali
metal salts of the corresponding anthraquinonedisulphonic acid with lime and buffer
substances under pressure and at elevated temperatures, followed by acidification.[6]

A general synthetic workflow is outlined below:

AREEUTED Sulfonation Anthraquinone-2,6- Alkali Fusion Dihydroxyanthraquinone Acidification Anthraflavic Acid
q (e.g., with oleum) disulfonic acid (e.g., with NaOH/KOH) disodium salt (e.g., with HCI) (2,6-Dihydroxyanthraquinone)
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General Synthetic Pathway for Anthraflavic Acid.

Isolation from Natural Sources

Anthraflavic acid can be isolated from various plant materials, notably the seeds of Cassia
obtusifolia.[2][7][8] The general procedure involves extraction with an organic solvent followed

by chromatographic separation.

A typical isolation workflow is as follows:

Plant Material
(e.g., Cassia obtusifolia seeds)

'

Solvent Extraction
(e.g., with ethanol or methanol)

Crude Extract

Chromatographic Separation
(e.g., Column Chromatography,
Counter-current Chromatography)

Fractions

Further Purification
(e.g., Recrystallization,
HPLC)

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b191064?utm_src=pdf-body
https://www.benchchem.com/product/b191064?utm_src=pdf-body
https://www.researchgate.net/profile/Hemen-Dave/publication/237163942_A_review_on_anthaquinones_isolated_from_Cassia_species_and_their_applications/links/00b7d51b9fc955836a000000/A-review-on-anthaquinones-isolated-from-Cassia-species-and-their-applications.pdf
https://pubmed.ncbi.nlm.nih.gov/25894611/
https://pubmed.ncbi.nlm.nih.gov/25939902/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Isolation Workflow for Anthraflavic Acid.

Biological Activities and Mechanisms of Action

Anthraflavic acid exhibits a wide range of biological activities, which are summarized in the

table below.
Biological Activity Target/Assay Quantitative Data Reference
o Porcine pancreatic a-
o-Amylase Inhibition ICs0 = 198.3 nM
amylase
Cytochrome P450 Rat hepatic Potent inhibitor of P-
Inhibition microsomes 448 activity
Estrogen Receptor Estrogen Receptor a
o Ki=0.31 uM
Binding (ERa)
Estrogen Receptor
J ptor B Ki=0.69 uM
(ERB)
o MCF-7 (breast
Cytotoxicity ICs0 = 159 pg/mi [9]
cancer)
CAMA-1 (breast
ICs0 = 193 pg/mi [9]
cancer)
SK-BR-3 (breast
ICs0 = 253 pg/mi 9]
cancer)
MDA-MB-231 (breast
ICs0 = 156 pg/mi [9]
cancer)
AU565 (breast
ICs0 = 241 pg/mi 9]
cancer)
Hs 281.T (breast
ICs0 = 218 pg/mi [9]
cancer)
) o Ames test (S. Inhibits mutagenicity
Antimutagenicity ) .
typhimurium) of Glu-P-1 at 50 uM
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Enzyme Inhibition

Anthraflavic acid is a potent inhibitor of a-amylase, an enzyme crucial for carbohydrate
digestion. This inhibitory action suggests its potential as an antidiabetic agent by slowing down
the release of glucose from starch. Molecular docking studies have indicated that Anthraflavic
acid has a strong binding affinity for the active site of a-amylase.[9]

Anthraflavic acid is a known inhibitor of cytochrome P450 (CYP) enzymes, particularly the P-
448 family (CYP1A).[3] These enzymes are involved in the metabolism of various xenobiotics,
including procarcinogens. By inhibiting these enzymes, Anthraflavic acid can prevent the
metabolic activation of certain carcinogens, contributing to its antimutagenic and
anticarcinogenic properties.

The proposed mechanism of CYP1A inhibition is visualized below:
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Inhibition by Anthraflavic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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